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Introduction
ML-193 is a potent and selective antagonist of the G protein-coupled receptor 55 (GPR55),

with a reported IC50 of 221 nM.[1] It exhibits significant selectivity for GPR55 over other

receptors such as GPR35, CB1, and CB2.[1] Preclinical in vivo studies have demonstrated the

potential therapeutic efficacy of ML-193 in models of Parkinson's disease and inflammation,

suggesting its promise for further investigation in these and other neurological and

inflammatory conditions.[2]

These application notes provide detailed protocols for in vivo experimental designs to test the

efficacy of ML-193, focusing on its neuroprotective and anti-inflammatory properties. The

protocols are intended to guide researchers in pharmacology, neuroscience, and immunology

in planning and executing robust preclinical studies.

GPR55 Signaling Pathway
GPR55, upon activation by its endogenous ligand lysophosphatidylinositol (LPI), couples to

Gαq and Gα13 proteins.[2] This initiates a downstream signaling cascade involving the
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activation of phospholipase C (PLC) and Rho-associated protein kinase (RhoA).[2] These

signaling events lead to an increase in intracellular calcium levels and the activation of the

mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway.

[3][4][5] ML-193, as a GPR55 antagonist, is expected to inhibit these downstream signaling

events.

Plasma Membrane

Intracellular Signaling

GPR55 Gαq / Gα13
Activates

LPI
(Agonist)

Activates

ML-193
(Antagonist)

Inhibits

PLC

RhoA

↑ Intracellular Ca²⁺

ERK Activation

Cellular Response
(e.g., Proliferation, Inflammation)

Click to download full resolution via product page

GPR55 signaling cascade and the inhibitory action of ML-193.

I. Neuroprotective Efficacy in a Parkinson's Disease
Model
This section outlines the in vivo experimental design to evaluate the neuroprotective effects of

ML-193 in a 6-hydroxydopamine (6-OHDA)-induced rat model of Parkinson's disease.[6][7][8]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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